Cas no 400079-96-1 (4H,9H-Dipyrazolo[1,5-a:1',5'-d]pyrazine-4,9-diol)

• Product Name: 4H,9H-Dipyrazolo[1,5-a:1',5'-d]pyrazine-4,9-diol
• CAS No: 400079-96-1
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• CID: 328010
• PubChem ID: 3714377
• Update Time: 2025-05-23

4H,9H-Dipyrazolo[1,5-a:1',5'-d]pyrazine-4,9-diol Chemical and Physical Properties

Names and Identifiers

• 4H,9H-Dipyrazolo[1,5-a:1',5'-d]pyrazine-4,9-diol
• 4,9-dihydrodipyrazolo[1,3-b:1',3'-e]pyrazine-4,9-diol
• 4H,9H-DIPYRAZOLO[1,5-A:1,5-D]PYRAZINE-4,9-DIOL
• 3B-048
• pyrazole-3-carbaldehyde dimer
• MFCD00085158
• 1,6,7,12-tetraazatricyclo[7.3.0.0^{3,7}]dodeca-3,5,9,11-tetraene-2,8-diol
• DTXSID60395404
• 1,6,7,12-tetrazatricyclo[7.3.0.03,7]dodeca-3,5,9,11-tetraene-2,8-diol
• AKOS005087142
• FT-0694715
• 400079-96-1
• STR07803
• 4,9-Dihydrodipyrazolo[1,5-a:1',5'-d]pyrazine-4,9-diol

• Inchi： 1S/C8H8N4O2/c13-7-5-1-3-9-11(5)8(14)6-2-4-10-12(6)7/h1-4,7-8,13-14H
• InChI Key： LHXMXXFOAVFFIL-UHFFFAOYSA-N
• SMILES： OC1C2=CC=NN2C(C2=CC=NN12)O

Computed Properties

• Exact Mass: 192.06500
• Monoisotopic Mass: 192.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• PSA: 76.10000
• LogP: -0.52860

4H,9H-Dipyrazolo[1,5-a:1',5'-d]pyrazine-4,9-diol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 4H,9H-Dipyrazolo[1,5-a:1',5'-d]pyrazine-4,9-diol

Introduction to 4H,9H-Dipyrazolo[1,5-a:1',5'-d]pyrazine-4,9-diol (CAS No. 400079-96-1)

4H,9H-Dipyrazolo[1,5-a:1',5'-d]pyrazine-4,9-diol, with the CAS number 400079-96-1, is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of dipyrazolopyrazines, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to 4H,9H-Dipyrazolo[1,5-a:1',5'-d]pyrazine-4,9-diol.

The chemical structure of 4H,9H-Dipyrazolo[1,5-a:1',5'-d]pyrazine-4,9-diol is characterized by a central pyrazine ring fused with two pyrazole rings at specific positions. The presence of hydroxyl groups at the 4 and 9 positions adds to its complexity and reactivity. The molecular formula of this compound is C₁₂H₁₂N₆O₂, and its molecular weight is approximately 268.26 g/mol. The unique arrangement of functional groups in this molecule provides a foundation for its diverse biological activities.

The synthesis of 4H,9H-Dipyrazolo[1,5-a:1',5'-d]pyrazine-4,9-diol has been a subject of extensive research due to its potential applications in drug discovery. One common synthetic route involves the condensation of appropriate pyrazole derivatives followed by cyclization reactions to form the dipyrazolopyrazine core. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry reported a novel one-pot synthesis method that significantly reduced the number of steps and improved the overall yield.

In terms of biological properties, 4H,9H-Dipyrazolo[1,5-a:1',5'-d]pyrazine-4,9-diol has shown promising activity in various therapeutic areas. One notable area is its potential as an anti-inflammatory agent. Research conducted by a team at the University of California demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway. Additionally, it has been shown to have neuroprotective properties, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Beyond its anti-inflammatory and neuroprotective activities, 4H,9H-Dipyrazolo[1,5-a:1',5'-d]pyrazine-4,9-diol has also been investigated for its anticancer properties. Studies have shown that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. A recent study published in Cancer Research highlighted its efficacy against breast cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of 4H,9H-Dipyrazolo[1,5-a:1',5'-d]pyrazine-4,9-diol have also been studied to understand its potential as a therapeutic agent. Research indicates that this compound has favorable absorption and distribution profiles, making it suitable for oral administration. However, further studies are needed to optimize its bioavailability and metabolic stability.

In conclusion, 4H,9H-Dipyrazolo[1,5-a:1',5'-d]pyrazine-4,9-diol (CAS No. 400079-96-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.